molecular formula C20H16ClN3O3 B611746 VU0415374 CAS No. 1266338-03-7

VU0415374

Cat. No. B611746
CAS RN: 1266338-03-7
M. Wt: 381.81
InChI Key: RZZCVJKQCRSTKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

VU0415374 is a mGlu4 positive allosteric modulator (PAM).

Scientific Research Applications

  • Vacuum-Ultraviolet Photon Detections :

    • This paper discusses advancements in vacuum-ultraviolet (VUV) photon detection technology, which is important in fields like space science, high-energy physics, and electronic industry. The review highlights the progress in VUV photodetectors based on scintillator, photomultiplier tube, semiconductor, and gas, summarizing their unique advantages and performance in various applications (Zheng, Jia, & Huang, 2020).
  • Drug Discovery A Historical Perspective

    :

    • This paper provides an overview of the evolution of drug research, emphasizing the role of molecular biology and genomic sciences in drug discovery. It covers how advancements in these areas have enriched therapeutic options and discusses the increasing complexity of drug research (Drews, 2000).
  • Lab-scale Intervention :

    • This paper explores the impact of technology and science on society, emphasizing the need for ethical, legal, and social consideration in scientific research and technological developments. It suggests ways to guide research and development that respect societal concerns (Schuurbiers & Fisher, 2009).
  • Recent Advances in the Liquid-Phase Syntheses of Inorganic Nanoparticles :

    • This review focuses on the development of novel materials in chemical research, particularly in the electronics industry. It describes the evolution of technology from vacuum tubes to modern chips and the role of new semiconducting materials in this progression (Cushing, Kolesnichenko, & O'Connor, 2004).

properties

CAS RN

1266338-03-7

Product Name

VU0415374

Molecular Formula

C20H16ClN3O3

Molecular Weight

381.81

IUPAC Name

N-(4-(2-Chlorobenzamido)-3-methoxyphenyl)picolinamide

InChI

InChI=1S/C20H16ClN3O3/c1-27-18-12-13(23-20(26)17-8-4-5-11-22-17)9-10-16(18)24-19(25)14-6-2-3-7-15(14)21/h2-12H,1H3,(H,23,26)(H,24,25)

InChI Key

RZZCVJKQCRSTKD-UHFFFAOYSA-N

SMILES

O=C(NC1=CC=C(NC(C2=CC=CC=C2Cl)=O)C(OC)=C1)C3=NC=CC=C3

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

VU0415374;  VU-0415374;  VU 0415374; 

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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